Cas no 2548-97-2 (Benzene,2,4-dinitro-1-(3-nitrophenoxy)-)

Benzene,2,4-dinitro-1-(3-nitrophenoxy)- structure
2548-97-2 structure
Product Name:Benzene,2,4-dinitro-1-(3-nitrophenoxy)-
CAS No:2548-97-2
MF:C12H7N3O7
MW:305.199882745743
CID:289673
PubChem ID:221812
Update Time:2025-04-19

Benzene,2,4-dinitro-1-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-dinitro-1-(3-nitrophenoxy)-
    • 2,4-Dinitro-1-(3-nitrophenoxy)benzene
    • 2548-97-2
    • SCHEMBL10362242
    • UNII-72I9A2I712
    • CHEBI:79799
    • Q27148935
    • NSC-6883
    • DTXSID90180163
    • Benzene, 2,4-dinitro-1-(3-nitrophenoxy)-
    • ETHER, 2,4-DINITROPHENYL M-NITROPHENYL
    • 2,4-Dinitro-3'-nitrodiphenyl ether
    • NSC6883
    • 72I9A2I712
    • NSC 6883
    • Inchi: 1S/C12H7N3O7/c16-13(17)8-2-1-3-10(6-8)22-12-5-4-9(14(18)19)7-11(12)15(20)21/h1-7H
    • InChI Key: SFBYLUNXRRSEEP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.02841
  • Monoisotopic Mass: 305.02839957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 138.65
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